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Compound of Interest

Compound Name: Hdac1-IN-6

Cat. No.: B12372264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of Hdac1-IN-6, a

potent inhibitor of Histone Deacetylase 1 (HDAC1) and HDAC11. This document includes

quantitative data, detailed experimental protocols, and signaling pathway diagrams to facilitate

your research and drug development efforts.

Quantitative Data Summary
Hdac1-IN-6 is a small molecule inhibitor with demonstrated activity against class I and IV

histone deacetylases. Its primary targets are HDAC1 and HDAC11, with the following inhibitory

concentrations:

Target IC50 Value

HDAC1 1.9 µM

HDAC11 1.6 µM

Table 1: In vitro inhibitory activity of Hdac1-IN-6.

In studies involving Acute Myeloid Leukemia (AML) cell lines, Hdac1-IN-6 has been shown to

induce cellular differentiation. The effective concentration and duration of treatment can vary

depending on the cell line and the specific assay being performed.
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Cell Line Assay Concentration
Incubation
Time

Observed
Effect

HL-60, THP-1,

OCI-AML3

Differentiation

(CD11b

expression)

Various

concentrations
4 days

Increased

CD11b

expression

HL-60
Cell Cycle

Analysis
2.5 µM 48 hours

G1 phase cell

cycle arrest

HL-60 RNA Sequencing 2.5 µM 24 hours
Differential gene

expression

Table 2: Exemplary in vitro dosage and effects of Hdac1-IN-6 in AML cell lines.

Signaling Pathways and Experimental Workflows
HDAC1 Signaling Pathway in Cancer
HDAC1 plays a crucial role in regulating gene expression by removing acetyl groups from

histones, leading to chromatin condensation and transcriptional repression of tumor suppressor

genes. Inhibition of HDAC1 by Hdac1-IN-6 can lead to the re-expression of these genes,

resulting in cell cycle arrest, differentiation, and apoptosis.
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Caption: HDAC1 signaling pathway and the mechanism of action for Hdac1-IN-6.
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General Experimental Workflow for In Vitro Studies
The following diagram outlines a typical workflow for evaluating the in vitro effects of Hdac1-IN-
6.

General In Vitro Experimental Workflow for Hdac1-IN-6
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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